Cas no 352438-80-3 (Isoproturon-d3)

Isoproturon-d3 structure
Product Name:Isoproturon-d3
CAS No:352438-80-3
Molecular Formula:C12H18N2O
Molecular Weight:206.28412
CID:302988
PubChem ID:45039612
Isoproturon-d3 Properties
Names and Identifiers
-
- Urea,N-methyl-N-(methyl-d3)-N'-[4-(1-methylethyl)phenyl]- (9CI)
- Isoproturon-d3
- Isoproturon-d3 (N-methyl-d3)
- Alon-d3
- Arelon R-d3
- Graminon-d3
- Harpun-d3
- Izoturon-d3
- Protugan-d3
- Tolkan-d3
- 352438-80-3
- 1-methyl-3-(4-propan-2-ylphenyl)-1-(trideuteriomethyl)urea
- AKOS030241971
- N-Methyl-N-(~2~H_3_)methyl-N'-[4-(propan-2-yl)phenyl]urea
- N,N-(Dimethyl-d3)-N'-[4-(1-methylethyl)phenyl]urea
- CS-0626037
- 3-(?H?)methyl-3-methyl-1-[4-(propan-2-yl)phenyl]urea
- F91069
- DTXSID80662044
- HY-B1859S1
- N,N-(Dimethyl-d3)-N'-(4-isopropylphenyl)urea
-
- InChIKey: PUIYMUZLKQOUOZ-HPRDVNIFSA-N
- Inchi: InChI=1S/C12H18N2O/c1-9(2)10-5-7-11(8-6-10)13-12(15)14(3)4/h5-9H,1-4H3,(H,13,15)/i3D3
- SMILES: CC(C1C=CC(NC(N(C([2H])([2H])[2H])C)=O)=CC=1)C
Computed Properties
- Exact Mass: 209.16100
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Rotatable Bond Count: 2
- Monoisotopic Mass: 209.160743440g/mol
- Heavy Atom Count: 15
- Complexity: 206
- Isotope Atom Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.9
- Topological Polar Surface Area: 32.3Ų
Experimental Properties
- LogP: 2.97650
- PSA: 32.34000
- Melting Point: 1580C
Isoproturon-d3 Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
A2B Chem LLC | AF57123-10mg |
ISOPROTURON-D3 |
352438-80-3 | 10mg |
$1753.00 | 2024-04-20 | ||
TRC | I874502-1mg |
Isoproturon-d3 |
352438-80-3 | 1mg |
$ 222.00 | 2023-09-07 |
Isoproturon-d3 Related Literature
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Nathan M. Heckman,Stephen M. Foiles,Christopher J. O'Brien,Michael Chandross,Christopher M. Barr,Nicolas Argibay,Khalid Hattar,Ping Lu,David P. Adams,Brad L. Boyce Nanoscale, 2018,10, 21231-21243
-
Thorfinnur Gunnlaugsson Dalton Trans., 2011,40, 12003-12004
-
Zhenzhuo Lan,Jacob Toney Catal. Sci. Technol., 2023,13, 342-351
-
Mohammad Ali Nasseri,Mansoore Shahabi,Seyyedeh Ameneh Alavi G.,Ali Allahresani RSC Adv., 2023,13, 26121-26121
-
Zhengwen Yang,Yinshan Jiang,Li xin Yu,Bo Wen,Fangfei Li,Shemmei Sun,Tianyi Hou J. Mater. Chem., 2005,15, 1807-1811
-
Xincheng Li,Boshun Wan Org. Chem. Front., 2018,5, 3488-3493
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Juliana Aparecida Diniz,Leonardo Luiz Okumura,Astréa Filomena de Souza Silva,André Fernando Oliveira,Alexandre Gurgel,Priscila Azevedo Liberato,Herbert Aleixo,Júnio Gonçalves Silva. Anal. Methods, 2023,15, 1517-1526
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Cecilia Spedalieri,Stephan Werner,Peter Guttmann Nanoscale, 2021,13, 968-979
-
Muhammad Ashraf,Naveen Harindu Hemasiri,Nisar Ullah,Majad Khan,Saheed Adewale Ganiyu,Khalid R. Alhooshani Sustainable Energy Fuels, 2023,7, 763-768
-
Daniel T. Bowron,Sabrina Gärtner,Chunhui Fang,Yongquan Zhou,Hongyan Liu,Alex C. Hannon Phys. Chem. Chem. Phys., 2023,25, 12207-12219
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